3-Methylbenzenecarbothioamide

Specification

• CAS No.: 2362-63-2
• Molecular Formula: C8H9NS
• Molecular Weight: 151.23 g/mol
• IUPAC Name: 3-methylbenzenecarbothioamide
• Standard InChI: InChI=1S/C8H9NS/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3,(H2,9,10)
• Standard InChI Key: NUFFXGAGGYWFAV-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)C(=S)N
• Canonical SMILES: CC1=CC(=CC=C1)C(=S)N

Introduction

3-Methylbenzenecarbothioamide, also known as 3-methylbenzothioamide, is a chemical compound with the molecular formula C8H9NS. It is a derivative of benzenecarbothioamide, where a methyl group is attached to the third position of the benzene ring. This compound is of interest in various chemical and pharmaceutical studies due to its unique properties and potential applications.

Synthesis and Preparation

3-Methylbenzenecarbothioamide can be synthesized from 3-methylbenzonitrile. This process typically involves the conversion of the nitrile group to a carbothioamide group through a series of chemical transformations. The yield of this synthesis can be significant, often reported around 72%.

Biological and Pharmacological Activities

While specific biological activities of 3-methylbenzenecarbothioamide are not extensively documented, compounds with similar structures, such as 4-methylbenzenecarbothioamide, have shown anti-inflammatory and antinociceptive properties. These activities are often associated with the release of hydrogen sulfide (H2S), which plays a role in various physiological processes.

Safety and Handling

Given its potential to cause irritation and harm upon inhalation or ingestion, handling 3-methylbenzenecarbothioamide requires proper precautions. It is classified under hazard symbols Xn, indicating it is harmful. The risk codes R36/37/38 highlight its potential to irritate the eyes, respiratory system, and skin, while R20/22 indicates it is harmful by inhalation and if swallowed.